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Compound of Interest

Compound Name: Methyllycaconitine (citrate)

CAS No.: 351344-10-0

Cat. No.: B593776 Get Quote

Executive Directive: The Neurotoxic Hazard
Methyllycaconitine (MLA) citrate is a potent, selective antagonist of the

7 nicotinic acetylcholine receptor (nAChR).[1] While invaluable for neurological research, its
mechanism of action—blocking rapid synaptic transmission in the central nervous system—
renders it an acute neurotoxin.

Operational Rule: Treat MLA citrate with the same rigor as P-Listed (Acutely Toxic) waste,

regardless of its specific absence from the 40 CFR 261.33 list. The LD50

(intravenous/intraperitoneal) in rodent models is extremely low (~3–5 mg/kg), meaning

milligram quantities are potentially lethal if mishandled.

Hazard Profile & Technical Specifications
This data dictates your engineering controls. Do not rely solely on generic "toxic" labels;

understand the specific risk parameters.
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Parameter Specification Operational Implication

CAS Number 351344-10-0 (Citrate) Use for waste manifesting.

Molecular Weight 874.93 g/mol

High MW implies lower

volatility; inhalation risk is

primarily from dust, not vapor.

Toxicity Class Acute Toxin (Category 2/3) Fatal if swallowed or injected.

Target Organ CNS / Neuromuscular Junction
Causes respiratory paralysis

via diaphragm signal blockade.

Stability Diterpenoid Alkaloid

Thermally stable. Requires

high-temperature incineration

for destruction.

Personal Protective Equipment (PPE) & Engineering
Controls
The "Double-Barrier" Protocol Because MLA is a solid salt that can become aerosolized during

weighing, and because it is water-soluble (facilitating skin absorption if dissolved), standard

PPE is insufficient.

Respiratory: Handle only inside a certified Chemical Fume Hood or Biological Safety Cabinet

(Class II, Type B). If handling open powder outside containment is unavoidable (not

recommended), a P100/N95 respirator is mandatory.

Dermal (Hands):

Layer 1 (Inner): Nitrile (4 mil).

Layer 2 (Outer): Nitrile (4-8 mil) or Neoprene.

Rationale: While MLA is a large molecule with slow permeation through nitrile, the citrate

salt form increases solubility in sweat/moisture. Double gloving allows you to strip the

outer layer immediately upon contamination without exposing skin.
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Ocular: Chemical splash goggles. Safety glasses are insufficient for powders that can drift.

Waste Disposal Workflows
A. Solid Waste (Pure Compound & Weighing Debris)
Method: High-Temperature Incineration.

Protocol:

Collect pure MLA citrate, contaminated weigh boats, and spatula wipes in a clear, wide-

mouth HDPE jar.

Labeling: Must read "HIGHLY TOXIC: Methyllycaconitine Citrate."

Segregation: Do not mix with oxidizers (e.g., nitrates, permanganates) in the waste

stream, as this can cause pre-mature, uncontrolled reactions in the drum.

B. Liquid Waste (Stock Solutions)
Method: Adsorption & Incineration.

Protocol:

Never pour MLA solutions down the drain.

Collect aqueous or solvent-based (DMSO/Ethanol) stocks in a dedicated "Toxic Organic

Liquid" carboy.

Ensure the container material is compatible with the solvent (Glass or HDPE is standard).

C. Empty Containers (The "P-List" Standard)
Even though MLA is not strictly P-listed, best practice dictates Triple Rinsing.

Rinse the original vial 3 times with a suitable solvent (Ethanol or Water).

Collect the rinsate as Liquid Waste (see Section B).

Deface the label and dispose of the vial as glass waste.
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Decontamination Protocol (Surfaces & Spills)
If MLA powder is spilled, do not wipe immediately, as this spreads the neurotoxin. Follow this

"Capture-Oxidize-Clean" sequence.

Step 1: Capture (Dry Spills)[2]
Cover the spill with a wet absorbent pad (dampened with water) to prevent dust generation.

Scoop up the pad and place it in the Solid Waste container.

Step 2: Chemical Inactivation (Oxidation)
Alkaloids are susceptible to oxidative degradation.

Reagent: 10% Freshly prepared Sodium Hypochlorite (Bleach).

Action: Flood the contaminated area with the bleach solution.

Wait Time: Allow 15–20 minutes of contact time. This facilitates the oxidative cleavage of the

diterpenoid skeleton, reducing biological activity.

Step 3: Solubilization & Removal
Reagent: 70% Ethanol.

Action: Wipe the area to remove the bleach residue and any remaining solubilized alkaloid.

Disposal: Dispose of all wipes as hazardous waste.

Visualized Decision Logic
The following diagram illustrates the decision matrix for MLA disposal, ensuring no

contamination enters the municipal water system.
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START: MLA Waste Generated

Assess Waste State

SOLID WASTE
(Powder, Weigh Boats)

LIQUID WASTE
(Stock Solutions, Rinsate)

SPILL / CONTAMINATION
(Benchtop, Hood)

1. Place in HDPE Jar
2. Label 'ACUTE TOXIN'
3. Ship for Incineration

1. Collect in Solvent Carboy
2. DO NOT Drain Dispose

3. Ship for Incineration

Step 1: Damp Absorb
(Prevent Dust)

Step 2: Oxidize
(10% Bleach, 20 mins)

Step 3: Solubilize
(70% Ethanol Wipe)

Dispose Wipes

Click to download full resolution via product page

Figure 1: Operational decision tree for Methyllycaconitine waste streams. Note the

convergence of spill cleanup materials into the solid waste incineration stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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